Cas no 2229345-16-6 (3-amino-1-(5-bromo-2-chloropyridin-3-yl)propan-1-ol)

• Product Name: 3-amino-1-(5-bromo-2-chloropyridin-3-yl)propan-1-ol
• CAS No: 2229345-16-6
• MF: C₈H₁₀BrClN₂O
• MW: 265.534800052643
• CID: 5971288
• PubChem ID: 165944289
• Update Time: 2025-10-29

3-amino-1-(5-bromo-2-chloropyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(5-bromo-2-chloropyridin-3-yl)propan-1-ol
• EN300-1937457
• 2229345-16-6

• Inchi： 1S/C8H10BrClN2O/c9-5-3-6(7(13)1-2-11)8(10)12-4-5/h3-4,7,13H,1-2,11H2
• InChI Key： XAKOHCZRLPXKOH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(CCN)O)Cl

Computed Properties

• Exact Mass: 263.96650g/mol
• Monoisotopic Mass: 263.96650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-1-(5-bromo-2-chloropyridin-3-yl)propan-1-ol

3-Amino-1-(5-Bromo-2-Chloropyridin-3-yl)Propan-1-ol: A Comprehensive Overview

3-Amino-1-(5-bromo-2-chloropyridin-3-yl)propan-1-ol is a complex organic compound with the CAS number 2229345-16-6. This compound belongs to the class of heterocyclic compounds, specifically pyridines, and contains multiple functional groups that contribute to its unique chemical properties. The molecule features a pyridine ring substituted with bromine and chlorine atoms at positions 5 and 2, respectively, along with an amino group and a hydroxyl group attached to a propane chain. These functional groups make it a versatile molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 3-amino-1-(5-bromo-2-chloropyridin-3-yl)propan-1-ol involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses of such compounds, reducing environmental impact while maintaining product quality. Researchers have explored various strategies, including nucleophilic aromatic substitution, coupling reactions, and enantioselective synthesis, to optimize the production of this compound.

One of the most intriguing aspects of 3-amino-1-(5-bromo-2-chloropyridin-3-yl)propan-1-ol is its potential in drug discovery. The presence of multiple substituents on the pyridine ring allows for significant structural diversity, which is crucial for exploring different pharmacological activities. Recent studies have demonstrated that this compound exhibits antimicrobial properties, particularly against Gram-positive bacteria and certain fungal strains. Additionally, its ability to modulate enzyme activity makes it a promising candidate for investigating therapeutic interventions in metabolic disorders.

The chemical stability of 3-amino-1-(5-bromo-2-chloropyridin-3-yl)propanol under various environmental conditions is another area of active research. Understanding its degradation pathways is essential for assessing its environmental impact and ensuring sustainable use. Recent findings suggest that the compound undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less complex byproducts. This information is critical for designing eco-friendly industrial processes and waste management strategies.

In terms of biological activity, 3-amino-substituted pyridines have been shown to interact with specific protein targets, potentially influencing cellular signaling pathways. For instance, studies using computational docking techniques have revealed that this compound may bind to G-protein coupled receptors (GPCRs), which are key players in numerous physiological processes. Such insights open up new avenues for exploring its role in treating conditions such as inflammation, neurodegenerative diseases, and cancer.

The integration of green chemistry principles into the synthesis and application of 3-amino-containing pyridines has been a focal point in recent research. By utilizing renewable feedstocks and minimizing waste generation, scientists aim to develop more sustainable methods for producing this compound. Furthermore, the exploration of biocatalytic pathways has provided novel routes for constructing complex molecules like 3-amino-substituted pyridines, reducing reliance on hazardous reagents.

From an analytical standpoint, the characterization of 3-amino-substituted pyridines has benefited from advancements in spectroscopic techniques such as NMR and mass spectrometry. These tools enable precise determination of molecular structure and purity, ensuring high-quality standards in both research and industrial settings. Additionally, the use of computational modeling has enhanced our understanding of the compound's electronic properties and reactivity patterns.

In conclusion, 3-amino-substituted pyridines, represented by 3-amino-(5-bromo-pyridinyl)-propanol, continue to be a subject of intense scientific interest due to their diverse chemical properties and potential applications. As research progresses, particularly in areas such as drug discovery and sustainable synthesis methods, this compound is poised to play an increasingly important role in advancing modern chemistry and medicine.